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Cat. No.: B1665698

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of Alfaprostol's efficacy in key veterinary

reproductive applications. By synthesizing data from multiple studies, we objectively compare

its performance against other prostaglandin F2α (PGF2α) analogs, namely dinoprost and

cloprostenol. This document is intended to serve as a valuable resource for researchers,

scientists, and professionals involved in drug development and veterinary medicine.

Executive Summary
Alfaprostol, a synthetic analog of PGF2α, is widely utilized in veterinary medicine to

synchronize estrus and induce parturition in various livestock species. This meta-analysis

consolidates findings from several efficacy studies, presenting a comparative overview of

Alfaprostol's performance. The data indicates that Alfaprostol is an effective agent for

reproductive management, with its efficacy being comparable to, and in some instances,

offering advantages over, other commonly used prostaglandins like dinoprost and cloprostenol.

Key performance indicators such as the interval to estrus or parturition, conception rates, and

farrowing rates are presented in detailed comparative tables.
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Comparative Efficacy Data
The following tables summarize the quantitative data from various studies, offering a side-by-

side comparison of Alfaprostol with other PGF2α analogs.

Estrus Synchronization in Cattle
Prostaglandin
Analog

Estrous
Response (%)

Synchronized
Conception
Rate (%)

Synchronized
Pregnancy
Rate (%)

Study
Reference

Alfaprostol (with

Norgestomet)
64.0 74.5 51.2

[King et al.,

1988]

Syncro-Mate B

(Norgestomet +

Estradiol)

78.6 62.5 48.5
[King et al.,

1988]

Dinoprost 82.6 38.6 31.4
[Martineau,

2003]

Cloprostenol 83.0 46.6 39.2
[Martineau,

2003]

Cloprostenol (1st

parity cows)
42.4

38.3

(inseminated

days 3-4)

14.4
[Pursley et al.,

2012]

Dinoprost (1st

parity cows)
34.0

34.4

(inseminated

days 3-4)

12.2
[Pursley et al.,

2012]

Induction of Parturition in Sows
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Prostaglandin
Analog

Dose

Interval from
Injection to
Farrowing
(hours)

Sows
Farrowing
within Normal
Working Hours
(%)

Study
Reference

Alfaprostol 1 mg 29.6 ± 4.0 60
[Martin et al.,

1985][1]

Alfaprostol 2 mg 24.3 ± 1.1 77
[Martin et al.,

1985][1]

Alfaprostol 2 mg 25.17 ± 4.12
83 (22-30 hours

post-injection)

[Georgiev et al.,

2012][2]

Cloprostenol Not specified

No significant

difference

compared to

PGF2α

Not specified
[Einarsson et al.,

1981][3]

Dinoprost

(PGF2α)
Not specified

No significant

difference

compared to

cloprostenol

Not specified
[Einarsson et al.,

1981][3]

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.

Study 1: Estrus Synchronization in Beef Cows (King et
al., 1988)

Objective: To evaluate the effectiveness of two estrus synchronization systems in beef cows.

Animals: 506 beef cows.

Treatment Groups:
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Norgestomet-Alfaprostol: 6 mg Norgestomet implant for 14 days, followed by a 6 mg

Alfaprostol injection 16 days after implant removal.

Syncro-Mate B: 6 mg Norgestomet implant for 9 days with an injection of 5 mg estradiol

valerate and 3 mg Norgestomet at the time of implantation.

Control: Untreated.

Parameters Measured: Estrous response, interval to estrus, synchronized conception rate,

and pregnancy rates at various intervals.

Data Analysis: Statistical analysis was performed to compare the reproductive performance

between the treatment groups.

Study 2: Induction of Parturition in Sows (Martin et al.,
1985)[1]

Objective: To determine the optimal dose of alfaprostol and day of administration for

inducing farrowing in sows during normal working hours.[1]

Animals: 140 multiparous crossbred sows.[1]

Treatment Groups:

Control (vehicle)

0.5 mg Alfaprostol

1 mg Alfaprostol

2 mg Alfaprostol

3 mg Alfaprostol

Administration: Intramuscular injection on day 111, 112, or 113 of gestation.[1]

Parameters Measured: Interval from injection to birth of the first pig, percentage of sows

farrowing during normal working hours (23 to 33 hours after injection), and other litter
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characteristics.[1]

Data Analysis: Statistical analysis to compare the effects of different doses of Alfaprostol.[1]

Study 3: Induction of Parturition in Sows (Georgiev et
al., 2012)[2]

Objective: To examine the efficacy of a single intramuscular administration of 2 mg of

alfaprostol for inducing parturition in sows.[2]

Animals: 96 multiparous sows.[2]

Treatment: A single intramuscular injection of 2 mg of alfaprostol between days 111 and

115 of gestation.[2]

Parameters Measured: The mean interval from injection to the birth of the first piglet and the

percentage of sows that farrowed during normal working hours (22 to 30 hours after

injection).[2]

Data Analysis: Descriptive statistics were used to summarize the outcomes.[2]

Signaling Pathways and Experimental Workflows
Prostaglandin F2α (PGF2α) Signaling Pathway
PGF2α and its analogs, including Alfaprostol, exert their effects by binding to the

Prostaglandin F receptor (FP), a G protein-coupled receptor. This binding initiates a signaling

cascade that leads to various physiological responses, including luteolysis and myometrial

contractions.
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Caption: PGF2α signaling cascade initiated by ligand binding to the FP receptor.

Experimental Workflow for Efficacy Studies
The general workflow for conducting efficacy studies of prostaglandin analogs in veterinary

reproductive management follows a structured approach from animal selection to data analysis.
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Caption: A typical experimental workflow for prostaglandin efficacy trials.

Conclusion
This meta-analysis demonstrates that Alfaprostol is a potent and reliable prostaglandin analog

for managing reproduction in livestock. The compiled data suggests that its efficacy is

comparable to other commercially available PGF2α analogs, such as dinoprost and

cloprostenol. For induction of parturition in sows, Alfaprostol, particularly at a 2 mg dose,
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consistently results in a high percentage of farrowings within a predictable timeframe. In cattle,

when used in conjunction with a progestin, Alfaprostol achieves high conception and

pregnancy rates for synchronized estrus. The choice between Alfaprostol and other

prostaglandin analogs may depend on specific management protocols, economic

considerations, and veterinarian preference. Further head-to-head comparative studies across

a wider range of species and reproductive applications would be beneficial to further delineate

the specific advantages of each compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1665698/docs?utm_src=pdf-body#a-comparative-meta-analysis-of-alfaprostol-efficacy-in-veterinary-reproductive-management
https://www.benchchem.com/product/b1665698/docs?utm_src=pdf-body#a-comparative-meta-analysis-of-alfaprostol-efficacy-in-veterinary-reproductive-management
https://www.benchchem.com/product/b1665698?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/16726055/
https://pubmed.ncbi.nlm.nih.gov/16726055/
https://www.researchgate.net/publication/234102147_Induction_of_parturition_in_sows_with_prostaglandin_analog_Alfaprostol
https://pubmed.ncbi.nlm.nih.gov/6948275/
https://pubmed.ncbi.nlm.nih.gov/6948275/
https://www.benchchem.com/product/b1665698/docs#a-comparative-meta-analysis-of-alfaprostol-efficacy-in-veterinary-reproductive-management
https://www.benchchem.com/product/b1665698/docs#a-comparative-meta-analysis-of-alfaprostol-efficacy-in-veterinary-reproductive-management
https://www.benchchem.com/product/b1665698/docs#a-comparative-meta-analysis-of-alfaprostol-efficacy-in-veterinary-reproductive-management
https://www.benchchem.com/product/b1665698/docs#a-comparative-meta-analysis-of-alfaprostol-efficacy-in-veterinary-reproductive-management
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665698?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1665698?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665698?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

